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Compound of Interest

Compound Name:
4-amino-3-methoxy-N-

methylbenzamide

Cat. No.: B1290252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of two primary synthetic pathways for the

preparation of 4-amino-3-methoxy-N-methylbenzamide, a key intermediate in

pharmaceutical research and development. The document details experimental protocols,

presents quantitative data in a structured format, and includes graphical representations of the

synthetic routes.

Introduction
4-amino-3-methoxy-N-methylbenzamide is a substituted benzamide derivative with

significant potential in medicinal chemistry. Its structural motifs, including the aminobenzamide

core, are present in a variety of biologically active molecules. This guide outlines two distinct

and viable synthetic routes for its preparation, catering to different starting material availability

and strategic considerations in a research and development setting.

Pathway 1: Synthesis from 4-amino-3-
methoxybenzoic acid
This pathway commences with the commercially available or synthetically accessible 4-amino-

3-methoxybenzoic acid. The synthesis proceeds through the activation of the carboxylic acid

functionality, followed by amidation with methylamine.
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Overall Reaction Scheme:

4-amino-3-methoxybenzoic acid 4-amino-3-methoxybenzoyl chlorideSOCl₂, DMF (cat.) 4-amino-3-methoxy-N-methylbenzamideCH₃NH₂, Base

3-methoxy-4-nitrobenzoic acid 3-methoxy-4-nitro-N-methylbenzamide

1. SOCl₂, DMF (cat.)
2. CH₃NH₂, Base 4-amino-3-methoxy-N-methylbenzamideReduction (e.g., SnCl₂, HCl)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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